Cas no 18300-67-9 ( )
structure
Product Name:
CAS No:18300-67-9
MF:C12H18N4S
MW:250.363120555878
CID:907090
PubChem ID:7728958
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- [(E)-[4-(diethylamino)phenyl]methylideneamino]thiourea
- ({(1E)-2-[4-(diethylamino)phenyl]-1-azavinyl}amino)aminomethane-1-thione
- 4-Diaethylamino-benzaldehyd-thiosemicarbazon
- 4-diethylamino-benzaldehyde thiosemicarbazone
- AC1ORNWG
- NSC501924
- SBB041168
- T5575488
- Thiosemicarbazon d. 4-Diaethylamino-benzaldehyds
- STL582549
- AKOS000269499
- AB01322460-02
- Z49561509
- NSC-501924
- NCGC00328871-01
- (2E)-2-[4-(diethylamino)benzylidene]hydrazinecarbothioamide
- 18300-67-9
-
-
- Inchi: 1S/C12H18N4S/c1-3-16(4-2)11-7-5-10(6-8-11)9-14-15-12(13)17/h5-9H,3-4H2,1-2H3,(H3,13,15,17)/b14-9+
- InChI Key: BACMXYJKOOIPTI-NTEUORMPSA-N
- SMILES: S=C(N)N/N=C/C1C=CC(=CC=1)N(CC)CC
Computed Properties
- Exact Mass: 250.12544
- Monoisotopic Mass: 250.12521776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 85.7Ų
Experimental Properties
- PSA: 53.65
Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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